Cas no 1260024-26-7 (2-Bromo-3-methylisonicotinonitrile)

• Product Name: 2-Bromo-3-methylisonicotinonitrile
• CAS No: 1260024-26-7
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD28665862
• CID: 4565379
• PubChem ID: 86664482
• Update Time: 2025-05-24

2-Bromo-3-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methylisonicotinonitrile
• 2-bromo-3-methylpyridine-4-carbonitrile
• 4-Pyridinecarbonitrile, 2-bromo-3-methyl-
• 2-bromo-3-methyl-4-pyridinecarbonitrile
• W19618
• UHJBPOXXHHFFCK-UHFFFAOYSA-N
• AS-62003
• 1260024-26-7
• AKOS027355974
• SCHEMBL2136972
• MFCD28665862

• MDL： MFCD28665862
• Inchi： 1S/C7H5BrN2/c1-5-6(4-9)2-3-10-7(5)8/h2-3H,1H3
• InChI Key： UHJBPOXXHHFFCK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C#N)C=CN=1

Computed Properties

• Exact Mass: 195.96361g/mol
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-methylisonicotinonitrile

Professional Introduction to 2-Bromo-3-methylisonicotinonitrile (CAS No. 1260024-26-7)

2-Bromo-3-methylisonicotinonitrile, with the chemical formula C₆H₄BrN₂ and CAS number 1260024-26-7, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic molecule belongs to the class of pyridine derivatives, featuring a bromine substituent at the 2-position and a methyl group at the 3-position of the pyridine ring, further functionalized with a cyano group. The unique structural attributes of 2-Bromo-3-methylisonicotinonitrile make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's significance is underscored by its utility in medicinal chemistry, where it serves as a precursor for designing inhibitors targeting various biological pathways. Recent advancements in drug discovery have highlighted the importance of pyridine-based scaffolds due to their favorable pharmacokinetic properties and broad spectrum of biological activity. The bromine atom in 2-Bromo-3-methylisonicotinonitrile provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In the realm of agrochemicals, this compound has been explored as a potential building block for developing novel pesticides and herbicides. The structural motif of 2-Bromo-3-methylisonicotinonitrile is reminiscent of several commercially available agrochemicals known for their efficacy in crop protection. Researchers have leveraged its reactivity to synthesize derivatives with enhanced selectivity and reduced environmental impact, aligning with the growing demand for sustainable agricultural practices.

The cyano group in 2-Bromo-3-methylisonicotinonitrile adds another layer of versatility, allowing for further derivatization into amides, carboxylic acids, or tetrazoles through controlled hydrolysis or cycloaddition reactions. These transformations have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for therapeutic intervention. The compound's ability to undergo multiple functionalization steps makes it an attractive scaffold for medicinal chemists seeking to optimize potency and selectivity.

Recent studies have also demonstrated the utility of 2-Bromo-3-methylisonicotinonitrile in the development of small-molecule probes for biochemical assays. By incorporating fluorescent or affinity tags through post-synthetic modifications, researchers have been able to visualize and quantify key biological targets involved in diseases such as cancer and neurodegeneration. The compound's ability to modulate enzyme activity has opened new avenues for understanding disease mechanisms at the molecular level.

The synthesis of 2-Bromo-3-methylisonicotinonitrile typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at the desired positions followed by nitrile formation. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing waste and improving yield. These innovations are crucial for ensuring a steady supply of high-quality material for both academic research and industrial applications.

The safety profile of 2-Bromo-3-methylisonicotinonitrile is another critical consideration in its application. While not classified as a hazardous substance under standard regulatory frameworks, appropriate handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended during manipulation, while good ventilation ensures safe working conditions. These precautions align with best practices in chemical laboratory safety protocols.

In conclusion, 2-Bromo-3-methylisonicotinonitrile (CAS No. 1260024-26-7) represents a versatile and valuable building block in synthetic chemistry with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it indispensable for designing novel bioactive molecules aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, its importance is expected to grow further within the scientific community.